Cas no 2408938-63-4 ((1R,3S)-3-Sulfanylcyclohexan-1-ol)

• Product Name: (1R,3S)-3-Sulfanylcyclohexan-1-ol
• CAS No: 2408938-63-4
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 5862716
• PubChem ID: 146082472
• Update Time: 2025-10-28

(1R,3S)-3-Sulfanylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2408938-63-4
• rac-(1R,3S)-3-sulfanylcyclohexan-1-ol
• (1R,3S)-3-Sulfanylcyclohexan-1-ol
• EN300-7537474

• Inchi： 1S/C6H12OS/c7-5-2-1-3-6(8)4-5/h5-8H,1-4H2/t5-,6+/m1/s1
• InChI Key： QFUOQLKSKRUHAD-RITPCOANSA-N
• SMILES： S[C@H]1CCC[C@H](C1)O

Computed Properties

• Exact Mass: 132.06088618g/mol
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.2Ų

Additional information on (1R,3S)-3-Sulfanylcyclohexan-1-ol

(1R,3S)-3-Sulfanylcyclohexan-1-ol: A Comprehensive Overview

(1R,3S)-3-Sulfanylcyclohexan-1-ol, also known by its CAS number 2408938-63-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research in recent years, particularly due to its potential applications in drug discovery and material science.

The molecular structure of (1R,3S)-3-Sulfanylcyclohexan-1-ol consists of a cyclohexane ring with a hydroxyl group at position 1 and a sulfanyl (thiol) group at position 3. The stereochemistry of the molecule is defined by the R configuration at position 1 and the S configuration at position 3, which contributes to its distinct physical and chemical properties. This stereochemistry is crucial for understanding its interactions with biological systems and its potential as a therapeutic agent.

Recent studies have focused on the synthesis and characterization of (1R,3S)-3-Sulfanylcyclohexan-1-ol. Researchers have developed novel synthetic pathways that improve the yield and purity of the compound, making it more accessible for further investigations. These methods often involve asymmetric catalysis or biocatalytic approaches, which are highly efficient and environmentally friendly.

The biological activity of (1R,3S)-3-Sulfanylcyclohexan-1-ol has been a major area of interest. Preclinical studies have demonstrated that this compound exhibits potent antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, it has shown promise as a potential anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

In terms of applications, (1R,3S)-3-Sulfanylcyclohexan-1-ol has been explored for its role in drug delivery systems. Its unique chemical structure allows for the formation of stable complexes with various therapeutic agents, enhancing their bioavailability and targeting efficiency. Furthermore, it has been investigated as a component in advanced materials such as polymers and nanoparticles due to its ability to impart desirable mechanical and electronic properties.

The latest research on (1R,3S)-3-Sulfanylcyclohexan-1-ol also highlights its potential in green chemistry initiatives. By utilizing renewable resources and sustainable synthesis methods, this compound can contribute to the development of eco-friendly products without compromising on performance or efficiency.

In conclusion, (1R,3S)-3-Sulfanylcyclohexan-1-ol, with its CAS number 2408938-63-4, represents a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with advancements in synthesis and characterization techniques, positions it as a key player in future innovations within the fields of medicine and materials science.